N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)furan-2-carboxamide

• IUPAC Name: N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C19H19N3O4/c1-2-25-15-7-5-14(6-8-15)16-9-10-18(23)22(21-16)12-11-20-19(24)17-4-3-13-26-17/h3-10,13H,2,11-12H2,1H3,(H,20,24)
• InChI Key: POCAVWRYPSPEOA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=CC=CO3
• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol

Description

N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)furan-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. The compound exhibits a unique chemical structure that makes it an attractive candidate for the development of new drugs.

Scientific Research Applications

Antimicrobial and Antioxidant Applications

Studies on furan-2-carboxamide derivatives and similar compounds have demonstrated significant antimicrobial and antioxidant activities. For example, compounds synthesized from ethyl naphtho[2,1-b]furan-2-carboxylate have been characterized for their potential in treating microbial infections and for their antioxidant properties. These compounds, upon undergoing various synthetic transformations, showed effectiveness against different bacterial strains and exhibited antioxidant capabilities (Devi et al., 2010).

Synthesis of Novel Heterocyclic Compounds

The field has seen the development of novel synthetic methods for heterocyclic compounds, which are crucial in medicinal chemistry. For instance, the synthesis of 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones has been reported, starting from furan- and thiophene-derived esters. These methods involve regiospecific transformations and cyclization reactions, highlighting the versatility of furan-2-carboxamide derivatives in synthesizing complex heterocycles (Koza et al., 2013).

Bio-imaging and Fluorescence Chemosensors

Furan-2-carboxamide derivatives have also been explored for their potential in bio-imaging and as fluorescence chemosensors. A study on a phenoxazine-based fluorescence chemosensor incorporating a furan-2-carboxamide group demonstrated its application in the discriminative detection of Cd2+ and CN− ions, with further successful demonstrations in live cell imaging and zebrafish larvae. This indicates the potential of furan-2-carboxamide derivatives in environmental monitoring and biological studies (Ravichandiran et al., 2020).